Cas no 33049-88-6 (9-allyl-2-chlorothioxanthen-9-ol)

• Product Name: 9-allyl-2-chlorothioxanthen-9-ol
• CAS No: 33049-88-6
• MF: C₁₆H₁₃ClOS
• MW: 288.791822195053
• CID: 874319
• PubChem ID: 118024
• Update Time: 2025-07-09

9-allyl-2-chlorothioxanthen-9-ol Chemical and Physical Properties

Names and Identifiers

• 9-allyl-2-chlorothioxanthen-9-ol
• 2-chloro-9-prop-2-enylthioxanthen-9-ol
• 9-ALLYL-2-CHLOROTHIOXANTHEN-9-OL, BP STANDARD
• 2-chloro-9-(prop-2-en-1-yl)-9H-thioxanthen-9-ol
• starbld0001715
• 9-allyl-2-chloro-9h-thioxanthen-9-ol
• NS00060315
• 2-Chloro-9-(2-propenyl)-9H-thioxanthen-9-ol
• EINECS 251-362-3
• DTXSID00954675
• TVKIVQFMOWEWHQ-UHFFFAOYSA-N
• 33049-88-6
• DB-264235

• Inchi： 1S/C16H13ClOS/c1-2-9-16(18)12-5-3-4-6-14(12)19-15-8-7-11(17)10-13(15)16/h2-8,10,18H,1,9H2
• InChI Key： TVKIVQFMOWEWHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC=C)(C1C=CC=CC=1S2)O

Computed Properties

• Exact Mass: 288.03769
• Monoisotopic Mass: 288.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.3
• Melting Point: 77-78 °C
• Boiling Point: 430.7°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.66
• PSA: 20.23
• LogP: 4.61660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes

Additional information on 9-allyl-2-chlorothioxanthen-9-ol

9-allyl-2-chlorothioxanthen-9-ol (CAS No. 33049-88-6): A Comprehensive Overview

9-allyl-2-chlorothioxanthen-9-ol (CAS No. 33049-88-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 9-allyl-2-chlorothioxanthen-9-ol.

The molecular formula of 9-allyl-2-chlorothioxanthen-9-ol is C₁₇H₁₅ClOS, and its molecular weight is 306.86 g/mol. The compound features a thioxanthenone core with an allyl group and a chlorine atom substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical synthesis, 9-allyl-2-chlorothioxanthen-9-ol can be synthesized through several routes. One common method involves the condensation of 2-chlorothioxanthone with allyl bromide in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in green chemistry have also explored environmentally friendly solvents and catalysts to optimize the synthesis process, reducing waste and improving sustainability.

The biological activities of 9-allyl-2-chlorothioxanthen-9-ol have been extensively studied in recent years. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 9-allyl-2-chlorothioxanthen-9-ol has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is thought to involve the disruption of bacterial cell membranes, leading to cell death. These findings suggest that 9-allyl-2-chlorothioxanthen-9-ol could be a promising lead compound for the development of novel antibiotics.

In addition to its therapeutic potential, 9-allyl-2-chlorothioxanthen-9-ol has been explored for its use in fluorescence imaging applications. The thioxanthenone core confers strong fluorescence properties to the molecule, making it suitable for use as a fluorescent probe in biological systems. Recent studies have utilized this compound for real-time monitoring of cellular processes such as apoptosis and autophagy, providing valuable insights into these complex biological phenomena.

The pharmacokinetic properties of 9-allyl-2-chlorothioxanthen-9-ol have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for further development as a therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its behavior in vivo.

Toxicity assessments are crucial for any potential drug candidate, and 9-allyl-2-chlorothioxanthen-9-ol is no exception. Preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses in animal models. However, further investigations are required to evaluate its long-term safety profile and potential side effects.

In conclusion, 9-allyl-2-chlorothioxanthen-9-ol (CAS No. 33049-88-6) represents a multifaceted compound with promising applications in various fields such as oncology, antimicrobial therapy, and fluorescence imaging. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.